Cas no 32579-81-0 (Methyl 3-ethylhexanoate)

• Product Name: Methyl 3-ethylhexanoate
• CAS No: 32579-81-0
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• MDL: MFCD32670660
• CID: 2947476
• PubChem ID: 537922
• Update Time: 2025-09-21

Methyl 3-ethylhexanoate Chemical and Physical Properties

Names and Identifiers

• AS-77710
• 32579-81-0
• Methyl 3-ethylhexanoate #
• Methyl 3-ethylhexanoate
• D94272
• XWOBLXFYSMSMRW-UHFFFAOYSA-N
• Hexanoic acid, 3-ethyl-, methyl ester
• MFCD32670660

• MDL： MFCD32670660
• Inchi： 1S/C9H18O2/c1-4-6-8(5-2)7-9(10)11-3/h8H,4-7H2,1-3H3
• InChI Key： XWOBLXFYSMSMRW-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CC)CCC)=O

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų